2-cyclopentylsulfanyl-N-(3,3-diphenylpropyl)acetamide

• IUPAC Name: 2-cyclopentylsulfanyl-N-(3,3-diphenylpropyl)acetamide
• InChI: InChI=1S/C22H27NOS/c24-22(17-25-20-13-7-8-14-20)23-16-15-21(18-9-3-1-4-10-18)19-11-5-2-6-12-19/h1-6,9-12,20-21H,7-8,13-17H2,(H,23,24)
• InChI Key: GVINRAJGQXMYIL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)SCC(=O)NCCC(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C22H27NOS
• Molecular Weight: 353.5 g/mol

Description

2-cyclopentylsulfanyl-N-(3,3-diphenylpropyl)acetamide is a versatile chemical compound used in various scientific research fields. It exhibits unique properties that make it applicable in pharmaceuticals, organic synthesis, and material science.

Preparation Methods

The synthesis of 2-cyclopentylsulfanyl-N-(3,3-diphenylpropyl)acetamide involves several steps. One common method includes the reaction of cyclopentyl mercaptan with 3,3-diphenylpropylamine in the presence of acetic anhydride. The reaction conditions typically involve heating the mixture to a specific temperature and maintaining it for a set period to ensure complete reaction. Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for large-scale production.

Chemical Reactions Analysis

2-cyclopentylsulfanyl-N-(3,3-diphenylpropyl)acetamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: It can undergo substitution reactions where functional groups are replaced by other groups under specific conditions.

The major products formed from these reactions depend on the reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce corresponding amines or alcohols.

Scientific Research Applications

2-cyclopentylsulfanyl-N-(3,3-diphenylpropyl)acetamide is widely used in scientific research due to its unique properties:

Chemistry: It serves as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: Researchers use it to study various biological processes and interactions.

Industry: The compound is used in material science for developing new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-cyclopentylsulfanyl-N-(3,3-diphenylpropyl)acetamide involves its interaction with specific molecular targets. It may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the context of its use.

Comparison with Similar Compounds

2-cyclopentylsulfanyl-N-(3,3-diphenylpropyl)acetamide can be compared with other similar compounds, such as:

• 2-cyclopentylsulfanyl-N-(3,3-diphenylpropyl)ethanamide
• 2-cyclopentylsulfanyl-N-(3,3-diphenylpropyl)butanamide

These compounds share structural similarities but may exhibit different properties and applications. The uniqueness of 2-cyclopentylsulfanyl-N-(3,3-diphenylpropyl)acetamide lies in its specific chemical structure, which imparts distinct reactivity and functionality.